Cas no 2172475-61-3 (2-(3-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanoic acid)

• Product Name: 2-(3-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanoic acid
• CAS No: 2172475-61-3
• MF: C₂₄H₁₇ClF₃NO₄
• MW: 475.844296216965
• CID: 5997569
• PubChem ID: 165571163
• Update Time: 2025-10-30

2-(3-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-650210
• 2-(3-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanoic acid
• 2172475-61-3

• Inchi： 1S/C24H17ClF3NO4/c25-15-7-5-6-14(12-15)23(21(30)31,24(26,27)28)29-22(32)33-13-20-18-10-3-1-8-16(18)17-9-2-4-11-19(17)20/h1-12,20H,13H2,(H,29,32)(H,30,31)
• InChI Key： CRNYKUAYWSTYLZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C(=O)O)(C(F)(F)F)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 475.0798202g/mol
• Monoisotopic Mass: 475.0798202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(3-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanoic acid

2-(3-Chlorophenyl)-2-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-Trifluoropropanoic Acid: A Comprehensive Overview

The compound 2-(3-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanoic acid, with the CAS number 2172475-61-3, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which incorporates a trifluoropropanoic acid backbone, a chlorophenyl group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The combination of these functional groups makes it a versatile building block in the synthesis of advanced chemical compounds and potential drug candidates.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions and coupling reactions. The presence of the Fmoc group plays a critical role in protecting the amine functionality during intermediate steps of synthesis. This allows for precise control over the reactivity of the molecule, making it easier to incorporate into larger molecular frameworks. Recent advancements in catalytic methods have further streamlined the synthesis process, reducing production costs and improving yield rates.

One of the most intriguing aspects of this compound is its potential application in drug development. The trifluoropropanoic acid moiety is known to enhance lipophilicity and metabolic stability, which are desirable properties for orally administered drugs. Additionally, the chlorophenyl group contributes to aromatic stability and can serve as a site for further functionalization. Researchers have explored its use as a precursor in the synthesis of bioactive molecules targeting various therapeutic areas, including oncology and neurodegenerative diseases.

Recent studies have highlighted the importance of fluorinated compounds in modern drug discovery. The three fluorine atoms attached to the propane backbone in this compound not only increase its molecular weight but also significantly alter its physical properties. For instance, fluorination can improve drug absorption and distribution by modifying lipophilicity without compromising solubility. These findings underscore the potential of this compound as a valuable intermediate in the creation of next-generation therapeutics.

In terms of physical properties, this compound exhibits a high melting point due to its rigid structure and strong intermolecular forces. Its solubility in organic solvents is moderate, which facilitates purification processes during synthesis. However, its poor aqueous solubility may pose challenges in formulation development for pharmaceutical applications. To address this issue, researchers have explored various strategies such as co-crystallization and nanoparticle encapsulation.

The integration of advanced analytical techniques has greatly enhanced our understanding of this compound's behavior at the molecular level. For instance, nuclear magnetic resonance (NMR) spectroscopy has provided insights into its conformational dynamics, while mass spectrometry has enabled precise determination of its molecular weight and structural integrity. These tools are essential for ensuring the quality and consistency of the compound during both research and production phases.

Looking ahead, the demand for highly functionalized compounds like 2-(3-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanoic acid is expected to grow as industries increasingly prioritize innovation in drug discovery and material science. Its unique combination of functional groups positions it as a key player in the development of novel therapies and advanced materials.

In conclusion, 2-(3-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanoic acid represents a significant advancement in organic chemistry. Its versatile structure and promising applications make it an invaluable tool for researchers across multiple disciplines. As scientific knowledge continues to expand, this compound will undoubtedly play an integral role in shaping future discoveries.